Cas no 1227494-37-2 (2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol
• CAS No: 1227494-37-2
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4925412
• Update Time: 2025-06-19

2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H9F2NO/c13-10-4-2-1-3-9(10)11-8(7-16)5-6-15-12(11)14/h1-6,16H,7H2
• InChI Key： LBQTXYRSRGLBEE-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC=CC=2F)=C(C=CN=1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol

Introduction to 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol (CAS No: 1227494-37-2)

2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No) 1227494-37-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a hydroxymethyl group introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The molecular structure of 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol consists of a pyridine core substituted at the 3-position with a 2-fluorophenyl group and at the 4-position with a hydroxymethyl group. The fluorine atoms, located both on the pyridine ring and the phenyl ring, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of drug candidates.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles as pharmacophores in various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The introduction of fluorine atoms into these structures can lead to significant improvements in drug efficacy and selectivity. For instance, fluorinated pyridines have been shown to exhibit enhanced binding to enzymes and receptors, which can translate into more potent therapeutic effects.

The synthesis of 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. The use of advanced catalytic systems, such as palladium-based catalysts, has been particularly effective in facilitating the formation of carbon-fluorine bonds, which are critical for the compound's structure.

One of the most compelling aspects of 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol is its potential as a building block for more complex drug molecules. Medicinal chemists often use such intermediates to explore new chemical space, aiming to identify compounds with improved pharmacological profiles. The hydroxymethyl group at the 4-position provides a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For example, fluorinated pyridines have been incorporated into molecules that target viral proteases or kinases, demonstrating potent inhibitory activity against various pathogens. Similarly, in oncology research, fluorinated pyridines have shown promise as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation.

The pharmacological evaluation of 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol has revealed several interesting properties. In vitro studies have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary experiments have shown that it may interact with specific cellular pathways involved in inflammation and immune response. These findings underscore the need for further investigation to fully elucidate its therapeutic potential.

The role of computational chemistry in the study of 2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol cannot be overstated. Molecular modeling techniques are increasingly being used to predict binding affinities, assess metabolic stability, and identify optimal drug-like properties. These computational approaches complement experimental work by providing rapid screening tools for evaluating large libraries of compounds. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

In conclusion,2-Fluoro-3-(2-fluorophenyl)pyridine-4-methanol (CAS No: 1227494-37-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated moieties and functional groups makes it an attractive candidate for further development into novel therapeutic agents. As our understanding of fluorinated heterocycles continues to grow, this compound will likely play an important role in addressing unmet medical needs across various therapeutic areas.